Ethyl 3-[(diphenylmethyl)amino]propanoate

• IUPAC Name: ethyl 3-(benzhydrylamino)propanoate
• InChI: InChI=1S/C18H21NO2/c1-2-21-17(20)13-14-19-18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,18-19H,2,13-14H2,1H3
• InChI Key: OYZYPJYAYKNETP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

Ethyl 3-[(diphenylmethyl)amino]propanoate is a chemical compound with the molecular formula C18H21NO2. It is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids.

Scientific Research Applications

Polymorphism in Pharmaceutical Compounds

Research on Ethyl 3-[(diphenylmethyl)amino]propanoate has explored its polymorphic forms in pharmaceutical compounds. Spectroscopic and diffractometric techniques have been employed to characterize these forms, revealing challenges in analytical and physical characterization. Distinct differences in capillary powder X-ray diffraction patterns and solid-state nuclear magnetic resonance studies highlight the subtle structural variations between these polymorphic forms (Vogt et al., 2013).

Synthesis of Chiral Ligands

This compound has been used in the synthesis of chiral ligands. Enantiopure 2-amino-3,3-diphenyl-1-propanol, a derivative of this compound, has been utilized to create new chiral ligands like 4,4′-bis(diphenylmethyl)-2,2′-bioxazoline. These ligands have significant applications in catalyzing reactions like the Diels-Alder reaction, indicating their importance in asymmetric synthesis and catalysis (Kanemasa et al., 2000).

Enantioselective Synthesis and Resolution

The compound is also central to the enantioselective synthesis and resolution of important intermediates. For instance, its derivatives have been resolved with enzymes like penicillin G acylase, yielding high enantiomeric purity. This aspect is crucial for the production of pharmaceutical intermediates (Fadnavis et al., 2006).

Thermodynamic Properties in Chemical Engineering

In chemical engineering, the dissociation constants and thermodynamic properties of derivatives of this compound, such as 2-amino-2-methyl-1-propanol, have been extensively studied. These studies provide valuable data for various industrial processes, including those involving alkanolamines (Hamborg & Versteeg, 2009).

Crystal Packing and Interactions

Research has also delved into the crystal packing of related compounds, focusing on interactions like N⋯π and O⋯π. These studies shed light on the molecular arrangement and bonding interactions in solid-state forms, which is essential for understanding the material properties of these compounds (Zhang et al., 2011).